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Compound of Interest

Compound Name: Bis-PEG4-sulfonic acid

Cat. No.: B1673972

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Bis-PEG4-sulfonic acid. The
following procedural guidance outlines personal protective equipment (PPE), safe handling
protocols, and disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties

Bis-PEG4-sulfonic acid is a hydrophilic PEG linker containing two sulfonic acid groups.[1] The
polyethylene glycol (PEG) chain enhances its solubility in agueous solutions.[1][2] It is
important to note that this chemical is intended for research use only and not for human or
veterinary applications.[3]

Property Data Source
Molecular Formula C10H22010S2 [1]
Molecular Weight 366.4 g/mol [1]
CAS Number 1807539-08-7 [1]
Purity >95% [1]
Appearance Colorless to light yellow liquid [4]
Storage Temperature -20°C [1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure
when handling Bis-PEG4-sulfonic acid.[5] The recommended PPE for various laboratory
operations is summarized below.

. Specifications and
Body Part Required PPE
Remarks

Goggles should be tight-fitting

) to protect against splashes. A
Chemical safety goggles or o
Eyes/Face ) face shield is recommended
face shield ]
when handling larger

quantities.[6][7]

Nitrile or neoprene gloves are
recommended. Always inspect

Hands Chemical-resistant gloves gloves for integrity before use
and dispose of them properly
after handling.[5][8]

A lab coat should be worn to

) ) protect against minor splashes.
Lab coat or chemical protective -
Body ) For larger quantities, a
clothing . .
chemical-resistant apron or

suit is advised.[5][8]

Use in a well-ventilated area,
preferably a chemical fume

hood. If engineering controls

Respiratory Vapor respirator
are insufficient, an approved
respirator is necessary.[6][9]
[10]
Shoes should be made of a
Feet Closed-toe shoes material that resists chemical

penetration.[5]
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Operational and Handling Plan

Adherence to a strict protocol is required to minimize exposure and prevent accidents.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[11]
The recommended long-term storage temperature is -20°C.[1][4]

This substance is hygroscopic; protect it from moisture.[6]

Store away from incompatible materials such as strong acids and oxidizing agents.[6]

Handling Procedures

Handle in accordance with good industrial hygiene and safety practices.[6]
Ensure adequate ventilation, preferably within a chemical fume hood.[6]
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or spray mist.[6]

Do not ingest.[6]

When using, do not eat, drink, or smoke.[11]

First Aid Measures

General Advice: Ensure that medical personnel are aware of the material involved and take
precautions to protect themselves.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Immediate medical attention is required.[6][12]
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o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.
Remove all contaminated clothing and shoes. Immediate medical attention is required.[6]

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[6][12]

Spill and Disposal Plan
Accidental Release Measures

e Ensure adequate ventilation and wear appropriate PPE.[9]

Prevent further leakage or spillage if it is safe to do so.[6]

For liquid spills, absorb with an inert material (e.g., sand, silica gel, acid binder, universal
binder, sawdust).

For solid spills, sweep up and shovel into suitable containers for disposal.[12] Avoid dust
formation.[10]

Do not allow the material to contaminate the ground water system.[12]

Waste Disposal

» Dispose of all contents, containers, and contaminated materials in accordance with local,
state, and federal regulations for hazardous chemical waste.[6][8]

e The generation of waste should be avoided or minimized wherever possible.[9]

o Empty containers or liners may retain some product residues and should be treated as
hazardous waste.[9]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Bis-PEG4-sulfonic acid
from receipt to disposal.
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Caption: Workflow for the safe handling of Bis-PEG4-sulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

